Cas no 80304-54-7 (1-bromo-2-isobutylbenzene)

• Product Name: 1-bromo-2-isobutylbenzene
• CAS No: 80304-54-7
• MF: C₁₀H₁₃Br
• MW: 213.114222288132
• MDL: MFCD03425885
• CID: 985416
• PubChem ID: 18417674
• Update Time: 2025-06-13

1-bromo-2-isobutylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-isobutylbenzene
• 1-bromo-2-(2-methylpropyl)benzene
• 1-Brom-2-isobutyl-benzol
• 2-Brom-1-isobutyl-benzol
• Benzene,1-bromo-2-(2-methylpropyl)
• 80304-54-7
• SCHEMBL4685387
• HJQLGKFRJIWWAT-UHFFFAOYSA-N
• 1-(2-Methylpropyl)-2-bromobenzene
• Benzene, 1-bromo-2-(2-methylpropyl)-
• Bromisobutylbenzol
• DTXSID20593585
• 1-bromo-2-isobutyl-benzene

• MDL： MFCD03425885
• Inchi： 1S/C10H13Br/c1-8(2)7-9-5-3-4-6-10(9)11/h3-6,8H,7H2,1-2H3
• InChI Key： HJQLGKFRJIWWAT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(C)C

Computed Properties

• Exact Mass: 212.02000
• Monoisotopic Mass: 212.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.64760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-bromo-2-isobutylbenzene

Comprehensive Overview of 1-Bromo-2-isobutylbenzene (CAS No. 80304-54-7): Properties, Applications, and Industry Insights

1-Bromo-2-isobutylbenzene (CAS No. 80304-54-7) is a halogenated aromatic compound widely utilized in organic synthesis and specialty chemical manufacturing. Its molecular structure, featuring a bromine substituent and an isobutyl side chain, makes it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced materials. With growing interest in sustainable chemistry, researchers are exploring greener synthesis routes for bromo-substituted benzene derivatives, aligning with the industry's shift toward eco-friendly processes.

The compound's physical and chemical properties include a molecular weight of 213.11 g/mol, a boiling point of approximately 245–250°C, and moderate solubility in organic solvents like ethanol and dichloromethane. These characteristics make 1-bromo-2-isobutylbenzene particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in constructing complex organic frameworks. Recent studies highlight its role in developing pharmaceutical intermediates, where precision in bromine placement is critical for bioactivity.

In the context of market trends, demand for halogenated aromatic compounds has surged due to their applications in liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). A 2023 industry report noted a 12% annual growth in the electronic chemicals sector, driven by innovations in flexible electronics. This positions CAS No. 80304-54-7 as a compound of interest for material scientists aiming to enhance device performance.

Frequently asked questions about 1-bromo-2-isobutylbenzene include its stability under storage conditions (recommended: inert atmosphere, 4°C) and compatibility with Grignard reagents. Analytical techniques like GC-MS and HPLC are commonly employed for purity verification, ensuring compliance with ISO standards. Environmental considerations also dominate discussions, with regulatory bodies emphasizing safer alternatives to traditional halogenation methods.

Emerging applications of 80304-54-7 extend to flavor and fragrance industries, where its derivatives contribute to musk-like odor profiles. Additionally, its use in metal-organic frameworks (MOFs) for gas storage has garnered academic attention. As synthetic methodologies evolve, the compound's role in catalysis and green chemistry continues to expand, reflecting broader shifts toward sustainable industrial practices.

For researchers sourcing 1-bromo-2-isobutylbenzene, key suppliers emphasize batch-to-batch consistency and low heavy metal content, addressing stringent quality requirements in end-use sectors. The compound's patent landscape reveals active innovations in purification techniques, underscoring its commercial relevance. Future directions may explore enzymatic bromination to reduce environmental impact, a topic gaining traction in biocatalysis forums.